- Identification and Optimization of New Dual Inhibitors of B-Raf and Epidermal Growth Factor Receptor Kinases for Overcoming Resistance against Vemurafenib, Journal of Medicinal Chemistry, 2014, 57(6), 2692-2703
Cas no 946706-58-7 (2-(ethylamino)pyrimidine-5-carboxylic acid)
946706-58-7 structure
Product Name:2-(ethylamino)pyrimidine-5-carboxylic acid
CAS No:946706-58-7
MF:C7H9N3O2
MW:167.165261030197
MDL:MFCD09864413
CID:877194
PubChem ID:329775293
Update Time:2024-10-25
2-(ethylamino)pyrimidine-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Ethylamino-pyrimidine-5-carboxylic acid
- 2-(Ethylamino)pyrimidine-5-carboxylic acid
- 2-(ethylamino)pyrimidine-5-carboxylic acid(SALTDATA: FREE)
- 2-(Ethylamino)-5-pyrimidinecarboxylic acid (ACI)
- CS-0205546
- G81180
- SCHEMBL186359
- DTXSID20589761
- 2-(Ethylamino)-5-pyrimidinecarboxylic acid
- MFCD09864413
- BS-36565
- 2-(Ethylamino)pyrimidine-5-carboxylic acid, AldrichCPR
- DA-18692
- SB56849
- XH0744
- AKOS000283868
- 2-Ethylamino-pyrimidine-5-carboxylicacid
- 946706-58-7
- WMB70658
- 2-(ethylamino)pyrimidine-5-carboxylic acid
-
- MDL： MFCD09864413
- Inchi： 1S/C7H9N3O2/c1-2-8-7-9-3-5(4-10-7)6(11)12/h3-4H,2H2,1H3,(H,11,12)(H,8,9,10)
- InChI Key： LWGUFUMSHBQUFV-UHFFFAOYSA-N
- SMILES： O=C(C1C=NC(NCC)=NC=1)O
Computed Properties
- Exact Mass: 167.06900
- Monoisotopic Mass: 167.069476538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 75.1Ų
Experimental Properties
- PSA: 75.11000
- LogP: 0.67960
2-(ethylamino)pyrimidine-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B440508-50mg |
2-(ethylamino)pyrimidine-5-carboxylic acid |
946706-58-7 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B440508-100mg |
2-(ethylamino)pyrimidine-5-carboxylic acid |
946706-58-7 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B440508-500mg |
2-(ethylamino)pyrimidine-5-carboxylic acid |
946706-58-7 | 500mg |
$ 230.00 | 2022-06-07 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | CBR00496-1G |
2-(Ethylamino)pyrimidine-5-carboxylic acid |
946706-58-7 | 1g |
¥3340.6 | 2023-11-14 | ||
| abcr | AB218275-1 g |
2-(Ethylamino)-5-pyrimidinecarboxylic acid; 95% |
946706-58-7 | 1g |
€289.80 | 2023-01-27 | ||
| Chemenu | CM363253-1g |
2-(ethylamino)pyrimidine-5-carboxylic acid |
946706-58-7 | 95%+ | 1g |
$216 | 2023-02-01 | |
| abcr | AB218275-1g |
2-(Ethylamino)-5-pyrimidinecarboxylic acid, 95%; . |
946706-58-7 | 95% | 1g |
€304.50 | 2025-04-14 | |
| eNovation Chemicals LLC | Y1255046-1g |
2-(ETHYLAMINO)PYRIMIDINE-5-CARBOXYLIC ACID |
946706-58-7 | 95% | 1g |
$255 | 2024-06-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1276216-1g |
2-(Ethylamino)pyrimidine-5-carboxylic acid |
946706-58-7 | 95+% | 1g |
￥3597.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1276216-5g |
2-(Ethylamino)pyrimidine-5-carboxylic acid |
946706-58-7 | 95+% | 5g |
￥10228.00 | 2024-04-24 |
2-(ethylamino)pyrimidine-5-carboxylic acid Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Methanol , Tetrahydrofuran , Water ; 3 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4, rt
Reference
2-(ethylamino)pyrimidine-5-carboxylic acid Preparation Products
2-(ethylamino)pyrimidine-5-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:946706-58-7)2-(ethylamino)pyrimidine-5-carboxylic acid
Order Number:A1195334
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:27
Price ($):176.0
Email:sales@amadischem.com
2-(ethylamino)pyrimidine-5-carboxylic acid Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:946706-58-7)2-(ethylamino)pyrimidine-5-carboxylic acid
Purity:99%
Quantity:1g
Price ($):176.0